Cas no 1594876-04-6 (5-(4-Chlorophenyl)-N-methylthiazol-2-amine)

• Product name: 5-(4-Chlorophenyl)-N-methylthiazol-2-amine
• CAS No: 1594876-04-6
• MF: C₁₀H₉ClN₂S
• MW: 224.709859609604
• CID: 6793518
• PubChem ID: 116811790

5-(4-Chlorophenyl)-N-methylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)-N-methylthiazol-2-amine
• MFCD34757475
• 1594876-04-6

• Inchi： 1S/C10H9ClN2S/c1-12-10-13-6-9(14-10)7-2-4-8(11)5-3-7/h2-6H,1H3,(H,12,13)
• InChI Key： CXESLMOXTUQSTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(NC)S1

Computed Properties

• Exact Mass: 224.0174972g/mol
• Monoisotopic Mass: 224.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų
• XLogP3: 3.6

Additional information on 5-(4-Chlorophenyl)-N-methylthiazol-2-amine

Comprehensive Overview of 5-(4-Chlorophenyl)-N-methylthiazol-2-amine (CAS No. 1594876-04-6): Properties, Applications, and Research Insights

5-(4-Chlorophenyl)-N-methylthiazol-2-amine, with the CAS number 1594876-04-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, featuring a chlorophenyl group and a methylamine substitution, which contribute to its diverse reactivity and potential applications. Researchers and industry professionals frequently search for terms like "thiazole-based compounds", "chlorophenyl derivatives", and "N-methylthiazol-2-amine synthesis", reflecting the growing interest in this compound's utility.

In recent years, the demand for heterocyclic compounds like 5-(4-Chlorophenyl)-N-methylthiazol-2-amine has surged due to their role in drug discovery and material science. The compound's CAS no 1594876-04-6 is often associated with queries such as "thiazole derivatives in medicinal chemistry" and "applications of chlorophenyl thiazoles", highlighting its relevance in modern scientific endeavors. Its structural features make it a promising candidate for developing bioactive molecules, particularly in targeting enzymes or receptors involved in metabolic pathways.

The synthesis of 5-(4-Chlorophenyl)-N-methylthiazol-2-amine typically involves multi-step organic reactions, including cyclization and amination processes. Researchers exploring "efficient synthesis methods for thiazole amines" or "scalable production of CAS 1594876-04-6" will find this compound's preparation methodologies insightful. Its chlorophenyl moiety enhances lipophilicity, a property critical for improving membrane permeability in drug design, while the methylamine group offers sites for further functionalization.

Beyond pharmaceuticals, 5-(4-Chlorophenyl)-N-methylthiazol-2-amine has potential applications in agrochemical formulations. Searches for "thiazole-based pesticides" or "chlorophenyl derivatives in crop protection" align with this trend. The compound's ability to interact with biological targets makes it a valuable scaffold for developing novel plant growth regulators or pest control agents, addressing global challenges in sustainable agriculture.

Analytical characterization of CAS no 1594876-04-6 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise identification and quality control, topics frequently searched under "analytical protocols for thiazole compounds". The compound's stability under various conditions is also a key focus, with queries like "storage recommendations for N-methylthiazol-2-amines" reflecting practical industry concerns.

In the context of green chemistry, researchers are investigating eco-friendly approaches to synthesize 5-(4-Chlorophenyl)-N-methylthiazol-2-amine. This aligns with popular searches for "sustainable heterocyclic compound production" and "catalysis in thiazole synthesis". The compound's versatility positions it as a subject of ongoing innovation, particularly in optimizing yield and reducing environmental impact.

The pharmacological potential of 5-(4-Chlorophenyl)-N-methylthiazol-2-amine extends to central nervous system (CNS) research, with studies exploring its interactions with neurotransmitter systems. This connects to trending searches like "thiazole derivatives in neurology" and "modulators of synaptic activity". Its structural analogs are being evaluated for their ability to cross the blood-brain barrier, a critical factor in CNS drug development.

From a commercial perspective, the global market for fine chemicals like CAS 1594876-04-6 is expanding rapidly. Industry professionals often search for "suppliers of chlorophenyl thiazoles" and "pricing trends for specialty amines", indicating robust demand. The compound's niche applications in material science, particularly in organic electronics, further broaden its industrial relevance.

Safety profiles and regulatory compliance aspects of 5-(4-Chlorophenyl)-N-methylthiazol-2-amine are essential considerations, as seen in searches for "handling guidelines for thiazole derivatives". While not classified as hazardous under standard conditions, proper laboratory practices are recommended when working with this compound. Its toxicological data and environmental fate remain active areas of study to ensure responsible usage across applications.

Future research directions for 5-(4-Chlorophenyl)-N-methylthiazol-2-amine may focus on structure-activity relationships (SAR) to enhance its specificity for target proteins. This aligns with academic interest in "rational drug design using heterocycles" and "molecular modeling of thiazole compounds". The integration of computational chemistry tools with experimental validation could unlock new possibilities for this versatile scaffold in addressing unmet medical and agricultural needs.